Cas no 1804642-39-4 (5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid)

5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid is a fluorinated pyridine derivative with a multifunctional structure, combining an aminomethyl group, a trifluoromethoxy substituent, and an acetic acid moiety. Its unique chemical architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with enhanced metabolic stability and binding affinity. The fluorine and trifluoromethoxy groups contribute to improved lipophilicity and electron-withdrawing properties, while the aminomethyl and acetic acid functionalities offer versatile sites for further derivatization. This compound is well-suited for applications in medicinal chemistry, where precise modulation of physicochemical properties is critical. Its high purity and structural specificity ensure reliability in research and development processes.
5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid structure
1804642-39-4 structure
Product Name:5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid
CAS No:1804642-39-4
MF:C9H8F4N2O3
MW:268.165036201477
CID:4829606
Update Time:2025-06-11

5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid
    • Inchi: 1S/C9H8F4N2O3/c10-8-6(18-9(11,12)13)1-4(3-14)5(15-8)2-7(16)17/h1H,2-3,14H2,(H,16,17)
    • InChI Key: ZMWGELXCICGXHZ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(CN)C(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 300
  • XLogP3: -1.5
  • Topological Polar Surface Area: 85.4

5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029098601-1g
5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid
1804642-39-4 97%
1g
$1,534.70 2022-04-02

Additional information on 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804642-39-4)

5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804642-39-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including an aminomethyl moiety, a fluoro substituent, and a trifluoromethoxy group, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in drug discovery and material science.

The structural complexity of 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid makes it a valuable intermediate in the synthesis of bioactive compounds. Its pyridine core is a common scaffold in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability. The presence of the acetic acid group further expands its utility, enabling conjugation with other molecules or serving as a handle for further derivatization. Recent studies highlight its potential in targeting enzymes and receptors involved in inflammatory and neurological disorders.

In the context of current trends, the demand for fluorinated compounds like 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid has surged due to their ability to improve pharmacokinetic properties. Fluorination is a key strategy in modern drug design, as it can enhance membrane permeability, bioavailability, and resistance to metabolic degradation. This aligns with the growing focus on precision medicine and targeted therapies, where tailored molecular structures are critical for efficacy and safety.

Another area of interest is the application of 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid in agrochemicals. The trifluoromethoxy group, in particular, is known to confer pesticidal and herbicidal activity, making this compound a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this molecule’s unique properties position it as a promising candidate.

Synthetic accessibility is another advantage of 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid. Advances in organofluorine chemistry have streamlined the production of such compounds, reducing costs and environmental impact. This is particularly relevant given the increasing emphasis on green chemistry and sustainable manufacturing practices. Companies and academic labs are investing in scalable methods to produce fluorinated intermediates, ensuring a steady supply for R&D and commercial applications.

From a commercial perspective, 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid is gaining traction in the fine chemicals market. Its CAS No. 1804642-39-4 is frequently searched in databases by chemists and procurement specialists, reflecting its growing importance. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of pharmaceutical, agrochemical, and material science industries.

In summary, 5-(Aminomethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804642-39-4) is a multifaceted compound with broad applicability. Its structural features align with contemporary trends in drug discovery, agrochemical development, and sustainable chemistry. As research continues to uncover new uses for this molecule, its role in advancing science and industry is expected to grow significantly.

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